Cas no 107096-56-0 (2,1-Benzisoxazole-4-carboxaldehyde)

2,1-Benzisoxazole-4-carboxaldehyde structure
107096-56-0 structure
Product Name:2,1-Benzisoxazole-4-carboxaldehyde
CAS No:107096-56-0
MF:C8H5NO2
MW:147.130801916122
CID:127447
PubChem ID:14098283
Update Time:2025-04-18

2,1-Benzisoxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole-4-carboxaldehyde
    • 2,1-Benzisoxazole-4-carboxaldehyde (9CI)
    • 2,1-benzoxazole-4-carbaldehyde
    • 2,1-benzisoxazole-4-carbaldehyde
    • 4-formyl-2,1-benzisoxazole
    • ACMC-20mauu
    • AG-D-22018
    • AGN-PC-000EIR
    • CTK0H2678
    • KB-163742
    • benzo[c]isoxazole-4-carbaldehyde
    • 107096-56-0
    • SCHEMBL6297259
    • DTXSID20555880
    • FT-0722931
    • Inchi: 1S/C8H5NO2/c10-4-6-2-1-3-8-7(6)5-11-9-8/h1-5H
    • InChI Key: OABPRUYGJBZYOO-UHFFFAOYSA-N
    • SMILES: O1C=C2C(C=O)=CC=CC2=N1

Computed Properties

  • Exact Mass: 147.03205
  • Monoisotopic Mass: 147.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1
  • LogP: 1.64030
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